Cas no 141665-17-0 (1H-Pyrazole,5-(1,1-dimethylethyl)-1-methyl-)

• Product Name: 1H-Pyrazole,5-(1,1-dimethylethyl)-1-methyl-
• CAS No: 141665-17-0
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 228747
• PubChem ID: 145634
• Update Time: 2025-04-19

1H-Pyrazole,5-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,5-(1,1-dimethylethyl)-1-methyl-
• 5-tert-butyl-1-methylpyrazole
• 1-Methyl-5-t-butylpyrazole
• 5-tert-butyl-1-methyl-1H-pyrazole
• SCHEMBL2625504
• DTXSID20161788
• 141665-17-0
• 5-(tert-Butyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C8H14N2/c1-8(2,3)7-5-6-9-10(7)4/h5-6H,1-4H3
• InChI Key： ALCTZBPSAKAYDD-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)C(C)(C)C

Computed Properties

• Exact Mass: 138.11582
• Monoisotopic Mass: 138.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 194 °C at 760 mmHg
• Flash Point: 71.1 °C
• Refractive Index: 1.493
• PSA: 17.82